Cas no 2228564-57-4 (4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine
• CAS No: 2228564-57-4
• MF: C₁₀H₁₄F₂N₂O
• MW: 216.227769374847
• CID: 6042662
• PubChem ID: 165850829
• Update Time: 2025-10-21

4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine
• [4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexyl]methanamine
• EN300-1959322
• 2228564-57-4

• Inchi： 1S/C10H14F2N2O/c11-10(12)3-1-9(6-13,2-4-10)8-5-14-7-15-8/h5,7H,1-4,6,13H2
• InChI Key： WEFBMGJHQKCDIY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CN=CO2)(CN)CC1)F

Computed Properties

• Exact Mass: 216.10741940g/mol
• Monoisotopic Mass: 216.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Additional information on 4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine

Exploring the Properties and Applications of 4,4-Difluoro-1-(1,3-Oxazol-5-yl)cyclohexylmethanamine (CAS No. 2228564-57-4)

The compound4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine, identified by the CAS registry number2228564-57-4, is a highly specialized organic molecule with unique chemical properties. This compound has garnered significant attention in the fields of pharmaceutical research, materials science, and industrial chemistry due to its versatile structure and potential applications. The integration of a cyclohexane ring with fluorine substituents and an oxazole group creates a molecule with exceptional stability and reactivity, making it a valuable asset in modern chemical synthesis.

Recent studies have highlighted the importance offluorinated compounds in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The presence of two fluorine atoms at the 4-position of the cyclohexane ring in4,4-difluoro derivatives significantly influences the molecule's lipophilicity and metabolic stability. These properties are crucial for designing drugs that can effectively cross biological membranes and exhibit prolonged activity within the body.

The oxazole moiety attached to the cyclohexane ring introduces additional functional groups that can participate in various chemical reactions. This makes the compound highly versatile in synthetic chemistry. For instance, the nitrogen atom within the oxazole ring can act as a nucleophile or undergo further substitution reactions to form more complex structures. Such reactivity has been exploited in recent research to develop novel materials for electronic applications, including organic light-emitting diodes (OLEDs) and flexible electronics.

In terms of physical properties,4,4-difluoro-1-(1,3-oxazol-5-yl)cyclohexylmethanamine exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in various synthetic protocols. The compound is also relatively stable under ambient conditions, although exposure to strong oxidizing agents or prolonged heating may lead to decomposition.

The synthesis of this compound typically involves a multi-step process starting from readily available cyclohexane derivatives. The introduction of fluorine atoms at the 4-position is achieved through electrophilic substitution reactions using appropriate fluorinating agents. Subsequent coupling with an oxazole derivative via nucleophilic aromatic substitution or other coupling reactions completes the structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In pharmaceutical research,4,4-difluoro derivatives have shown promise as potential leads for anti-inflammatory and antiviral agents. Their ability to modulate key enzymes involved in inflammatory pathways makes them attractive candidates for drug development. Additionally, studies have demonstrated that these compounds can inhibit viral replication by targeting specific viral proteins, suggesting their potential use in antiviral therapies.

Beyond pharmaceutical applications,cyclohexylmethanamine-based compounds are being explored for their role in materials science. The combination of fluorine atoms and heterocyclic groups imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics. For example, films prepared from this compound exhibit excellent charge transport properties, which are essential for high-performance electronic devices.

In conclusion,CAS No. 2228564-57-4, or4,4-difluoro-cyclohexylmethanamine, represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new synthetic methods and functional applications for this compound, its significance in modern chemistry is expected to grow further.